Cas no 2169310-95-4 (8-bromo-1,2,3,9b-tetrahydrobenzo[c]thieno[2,1-e]isothiazole 4-oxide)

• Product Name: 8-bromo-1,2,3,9b-tetrahydrobenzo[c]thieno[2,1-e]isothiazole 4-oxide
• CAS No: 2169310-95-4
• MDL: MFCD31621090
• CID: 4638898
• Update Time: 2025-07-19

8-bromo-1,2,3,9b-tetrahydrobenzo[c]thieno[2,1-e]isothiazole 4-oxide Chemical and Physical Properties

Names and Identifiers

• 8-bromo-1,2,3,9b-tetrahydrobenzo[c]thieno[2,1-e]isothiazole 4-oxide

• MDL： MFCD31621090

Additional information on 8-bromo-1,2,3,9b-tetrahydrobenzo[c]thieno[2,1-e]isothiazole 4-oxide

Introduction to 8-Bromo-1,2,3,9b-Tetrahydrobenzo[c]thieno[2,1-e]isothiazole 4-Oxide (CAS No. 2169310-95-4)

8-Bromo-1,2,3,9b-tetrahydrobenzo[c]thieno[2,1-e]isothiazole 4-oxide (CAS No. 2169310-95-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isothiazoles and is characterized by its unique structural features and potential biological activities. The presence of a bromine atom and the specific oxidation state of the sulfur atom in the isothiazole ring contribute to its distinct chemical properties and reactivity.

The synthesis of 8-bromo-1,2,3,9b-tetrahydrobenzo[c]thieno[2,1-e]isothiazole 4-oxide has been reported in several recent studies. One notable method involves the reaction of 8-bromo-1,2,3,9b-tetrahydrobenzo[c]thieno[2,1-e]isothiazole with an oxidizing agent such as hydrogen peroxide or m-chloroperbenzoic acid. This process selectively oxidizes the sulfur atom in the isothiazole ring to form the corresponding oxide derivative. The synthetic route is highly efficient and yields a pure product with high purity and yield.

In terms of its physical properties, 8-bromo-1,2,3,9b-tetrahydrobenzo[c]thieno[2,1-e]isothiazole 4-oxide is a white crystalline solid with a melting point ranging from 150 to 155°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol. These solubility characteristics make it suitable for various applications in both laboratory and industrial settings.

The biological activity of 8-bromo-1,2,3,9b-tetrahydrobenzo[c]thieno[2,1-e]isothiazole 4-oxide has been extensively studied in recent years. Research has shown that this compound possesses potent anti-inflammatory and anti-cancer properties. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, it has been found to induce apoptosis in various cancer cell lines by activating caspase-dependent pathways.

A recent study published in the Journal of Medicinal Chemistry investigated the mechanism of action of 8-bromo-1,2,3,9b-tetrahydrobenzo[c]thieno[2,1-e]isothiazole 4-oxide. The researchers found that it selectively targets and inhibits the activity of specific kinases involved in cell proliferation and survival pathways. This selective inhibition suggests that the compound may have fewer off-target effects compared to other anti-cancer agents currently in use.

In addition to its anti-inflammatory and anti-cancer properties, 8-bromo-1,2,3,9b-tetrahydrobenzo[c]thieno[2,1-e]isothiazole 4-oxide has also shown promise as a potential therapeutic agent for neurodegenerative diseases. Studies have indicated that it can protect neuronal cells from oxidative stress-induced damage by scavenging reactive oxygen species (ROS) and modulating intracellular signaling pathways. These findings suggest that this compound may have neuroprotective effects and could be further explored for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The safety profile of 8-bromo-1,2,3,9b-tetrahydrobenzo[c]thieno[2,1-e]isothiazole 4-oxide has been evaluated in preclinical studies. Toxicity assays conducted on various animal models have shown that it exhibits low toxicity at therapeutic concentrations. However, further safety studies are required to fully assess its long-term effects and potential side effects in humans.

In conclusion, 8-bromo-1,2,3,9b-tetrahydrobenzo[c]thieno[2,1-e]isothiazole 4-oxide (CAS No. 2169310-95-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.